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Compound of Interest

Compound Name: (DHQD)2PHAL

Cat. No.: B570054

For Researchers, Scientists, and Drug Development Professionals

(DHQD)2PHAL, also known as Hydroquinidine 1,4-phthalazinediyl diether, is a chiral ligand
widely employed in asymmetric synthesis, most notably in the Sharpless asymmetric
dihydroxylation reaction. Its ability to induce high enantioselectivity makes it a valuable tool in
the synthesis of complex chiral molecules, particularly in the pharmaceutical industry. This
guide provides an in-depth overview of the safety and handling guidelines for (DHQD)2PHAL,
tailored for laboratory and research and development environments.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of (DHQD)2PHAL is fundamental
to its safe handling. Key properties are summarized in the table below.
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Property Value Reference

) Hydroquinidine 1,4-
Chemical Name o --INVALID-LINK--
phthalazinediyl diether

(DHQD)2PHAL, 1,4-Bis(9-O-
Synonyms ) o ) --INVALID-LINK--
dihydroquinidinyl)phthalazine

CAS Number 140853-10-7 --INVALID-LINK--
Molecular Formula CasHsaN6Oa4 --INVALID-LINK--
Molecular Weight 778.98 g/mol --INVALID-LINK--
Appearance White to off-white powder --INVALID-LINK--
Melting Point 160 °C (decomposition) --INVALID-LINK--
Solubility Soluble in methanol. --INVALID-LINK--
Storage Temperature 2_8_°C’ protect from light and --INVALID-LINK--
moisture.

Safety and Hazard Information

While specific toxicity data for (DHQD)2PHAL is limited, information on related cinchona
alkaloids and hydroquinidine provides valuable insight into its potential hazards.

Toxicological Data

No specific LD50 data for (DHQD)2PHAL is readily available. However, data for related
compounds suggests that it should be handled with care.
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Compound Route Species Dose Reference
) ) ) 152 mg/kg
Cinchonine Intraperitoneal Rat --INVALID-LINK--
(LD50)
o Harmful if
Hydroquinidine Oral - --INVALID-LINK--
swallowed
o Harmful in
Hydroquinidine Dermal - --INVALID-LINK--

contact with skin

o ) Harmful if
Hydroquinidine Inhalation - ) --INVALID-LINK--
inhaled

General Hazards of Cinchona Alkaloids: Ingestion of large quantities of cinchona alkaloids can
lead to a condition known as "cinchonism," with symptoms including tinnitus, headache,
nausea, and visual disturbances[1].

GHS Hazard Statements

Based on data for hydroquinidine, the following GHS hazard statements are relevant[2]:
e H302: Harmful if swallowed.
e H312: Harmful in contact with skin.

e H332: Harmful if inhaled.

Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment should be worn when
handling (DHQD)2PHAL.:

o Eye Protection: Chemical safety goggles.
e Hand Protection: Compatible chemical-resistant gloves (e.qg., nitrile rubber).

o Skin and Body Protection: Laboratory coat.
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» Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator with a
particulate filter.

Handling and Storage

Proper handling and storage procedures are crucial to maintain the integrity of (DHQD)2PHAL
and ensure a safe laboratory environment.

e Handling:

[¢]

Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust.

o

Avoid contact with skin, eyes, and clothing.

o

Minimize dust generation.

o

Wash hands thoroughly after handling.
e Storage:

o Store in a tightly sealed container.

o Keep in a cool, dry place at 2-8 °C.

o Protect from light and moisture.

Experimental Protocols

(DHQD)2PHAL is a key component of AD-mix-3, a commercially available reagent mixture for
the Sharpless asymmetric dihydroxylation. The following is a general experimental protocol.

Sharpless Asymmetric Dihydroxylation of an Alkene

This protocol is a general guideline and may require optimization for specific substrates.
Materials:

¢ Alkene (1.0 mmol)
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e AD-mix-$3 (1.4 g per 1.0 mmol of alkene)
e tert-Butanol (5 mL)

o Water (5 mL)

o Sodium sulfite (1.5 g)

o Ethyl acetate

e Magnesium sulfate (anhydrous)
Procedure:

 In a round-bottom flask, dissolve the alkene (1.0 mmol) in a 1:1 mixture of tert-butanol and
water (10 mL total).

e Cool the reaction mixture to 0 °C in an ice bath.
e Add AD-mix-3 (1.4 g) to the stirred solution.

 Stir the reaction mixture vigorously at 0 °C. The reaction progress should be monitored by
thin-layer chromatography (TLC).

e Upon completion of the reaction (typically 6-24 hours), quench the reaction by adding solid
sodium sulfite (1.5 g).

o Allow the mixture to warm to room temperature and stir for 30-60 minutes.
o Extract the aqueous layer with ethyl acetate (3 x 15 mL).
o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

« Filter the drying agent and concentrate the organic phase under reduced pressure to obtain
the crude diol.

 Purify the crude product by flash column chromatography on silica gel.
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Signaling Pathways and Experimental Workflows

The following diagrams illustrate the catalytic cycle of the Sharpless asymmetric
dihydroxylation and a general experimental workflow.

Catalytic Cycle
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Hydrolysis Diol Product

Stoichiometric Oxidant
(e.g., Ks[Fe(CN)s])
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Sharpless Asymmetric Dihydroxylation Catalytic Cycle.
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Reaction Setup:
Alkene, t-BuOH/Hz20, 0 °C

Vigorous Stirring at 0 °C
(Monitor by TLC)

!

Quench with Na2S0s

!
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!
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Flash Chromatography
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General Experimental Workflow for Sharpless AD.

Waste Disposal
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The primary hazard in waste generated from Sharpless asymmetric dihydroxylation reactions is
the presence of osmium tetroxide, which is highly toxic and volatile. Proper quenching and
disposal procedures are mandatory.

Quenching of Osmium Tetroxide

Before disposal, any residual osmium tetroxide in the reaction mixture or on contaminated
labware must be neutralized.

o For Reaction Mixtures: Add a saturated aqueous solution of sodium sulfite (Na2S0Os) or
sodium bisulfite (NaHSOs) to the reaction mixture and stir vigorously. The disappearance of
the dark color indicates the reduction of osmium species|[3].

o For Contaminated Glassware and Surfaces: Rinse with corn oil. The oil will turn black upon
reaction with osmium tetroxide, indicating its neutralization[4][5][6][7][8]. Alternatively,
surfaces can be wiped with a solution of sodium sulfite or sodium bisulfite[9].

Disposal of Waste

e Aqueous Waste: After quenching, the agueous waste containing the reduced osmium
species should be collected in a designated hazardous waste container.

e Solid Waste: (DHQD)2PHAL solid waste and any contaminated materials (e.g., silica gel,
filter paper) should be collected in a separate, clearly labeled hazardous waste container.

o Contaminated Labware: Disposable items contaminated with osmium tetroxide should be
guenched with corn oil or a sulfite solution and then placed in a designated hazardous waste
container[4][5][6][7].

Always consult and follow your institution's specific hazardous waste disposal guidelines.

Conclusion

(DHQD)2PHAL is a powerful and widely used ligand in asymmetric synthesis. While it presents
moderate handling hazards, the primary safety concerns arise from its use in conjunction with
highly toxic reagents like osmium tetroxide. By adhering to the guidelines outlined in this
technical guide, researchers can safely and effectively utilize (DHQD)2PHAL in their synthetic
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endeavors. A thorough understanding of the reaction, proper handling techniques, and diligent
waste management are paramount for ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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